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Abstract
Beryllium acetylacetonate, with the chemical formula Be(C₅H₇O₂)₂, is a coordination complex

consisting of a central beryllium ion (Be²⁺) chelated by two acetylacetonate (acac) ligands. This

guide provides a comprehensive overview of its molecular structure, including key bond lengths

and angles, as determined by single-crystal X-ray diffraction and computational methods.

Detailed experimental protocols for its structural determination are also presented.

Molecular Structure and Geometry
The central beryllium atom in beryllium acetylacetonate is coordinated to four oxygen atoms

from the two bidentate acetylacetonate ligands, resulting in a tetrahedral coordination geometry

around the beryllium center.[1] The molecule crystallizes in the monoclinic crystal system.[1][2]

The acetylacetonate ligands form six-membered chelate rings with the beryllium ion. Within

these rings, there is significant electron delocalization, leading to C-C and C-O bond lengths

that are intermediate between single and double bonds.

Visualization of the Molecular Structure
The following diagram illustrates the tetrahedral coordination of the beryllium atom and the

chelation by the two acetylacetonate ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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